Cas no 2679805-85-5 (rac-tert-butyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate)

• Product Name: rac-tert-butyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate
• CAS No: 2679805-85-5
• MF: C₁₇H₂₂BrNO₂
• MW: 352.266084194183
• CID: 5619735
• PubChem ID: 165930412
• Update Time: 2025-05-21

rac-tert-butyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate
• EN300-28298771
• 2679805-85-5

• Inchi： 1S/C17H22BrNO2/c1-17(2,3)21-16(20)19-14-7-5-4-6-12(14)13-10-11(18)8-9-15(13)19/h8-10,12,14H,4-7H2,1-3H3/t12-,14-/m1/s1
• InChI Key： VQHBIDAELYQKGO-TZMCWYRMSA-N
• SMILES： BrC1C=CC2=C(C=1)[C@H]1CCCC[C@H]1N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.08339g/mol
• Monoisotopic Mass: 351.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-tert-butyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate

Rac-Tert-Butyl (4aR,9aR)-6-Bromo-2,3,4,4a,9,9a-Hexahydro-1H-Carbazole-9-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate with CAS No. 2679805-85-5 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbazole derivatives, which are known for their unique structural properties and potential applications in drug discovery and materials science.

Carbazoles are heterocyclic compounds characterized by a fused indole and benzene ring system. The hexahydro designation in the compound name indicates that six of the double bonds in the carbazole framework have been hydrogenated, resulting in a partially saturated structure. This modification is often deliberate in synthetic chemistry to enhance the molecule's stability or to facilitate further functionalization.

The 6-bromo substituent plays a crucial role in determining the chemical reactivity and biological activity of this compound. Bromine substitution at the sixth position can influence the molecule's electronic properties and its ability to participate in various chemical reactions. Recent studies have shown that brominated carbazole derivatives exhibit promising anti-cancer and anti-inflammatory activities due to their ability to modulate key cellular pathways.

The tert-butyl group attached to the carboxylate moiety serves as a bulky protecting group. This substitution is commonly used in organic synthesis to prevent unwanted side reactions during multi-step syntheses. The tert-butyl group can be readily removed under specific conditions to regenerate the free carboxylic acid or its corresponding acid chloride derivative.

From a structural perspective, the (4aR,9aR) configuration denotes the stereochemistry of the molecule at specific chiral centers within the hexahydrocarbazole framework. Stereochemistry is critical in determining the biological activity of chiral molecules since different enantiomers can exhibit varying pharmacological effects. Recent advancements in asymmetric synthesis have enabled researchers to efficiently synthesize enantiomerically pure forms of this compound.

Recent research has focused on exploring the potential of rac-tert-butyl (4aR,9aR)-6-bromo-hexahydrocarbazole derivatives as scaffolds for drug development. For instance, studies have demonstrated that these compounds can act as inhibitors of certain kinases involved in cancer progression. Additionally, their ability to penetrate cellular membranes makes them attractive candidates for targeted drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and hydrogenation reactions. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions. Furthermore, advancements in continuous-flow chemistry have enabled scalable production of this compound for preclinical studies.

The carboxylate functionality at position 9 provides versatility for further chemical modifications. For example, esterification or amidation reactions can be employed to introduce additional functional groups tailored for specific applications such as bioconjugation or polymerization.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are widely used to confirm the identity and purity of this compound. These analytical tools are essential for ensuring consistent quality control during both laboratory-scale synthesis and industrial production.

In conclusion,rac-tert-butyl (4aR,9aR)-6-bromo-hexahydrocarbazole derivatives represent a promising class of molecules with diverse applications across multiple disciplines. As research continues to uncover their full potential, this compound will likely play an increasingly important role in advancing both medicinal chemistry and materials science.